3-Amino-5-methoxy-2-(4-methoxyphenyl)inden-1-one
Cat. No. B8662775
M. Wt: 281.30 g/mol
InChI Key: SSXNAVNUUDFWTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06903238B2
Procedure details
A mixture of methyl 4-methoxybenzoate (1.47 g, 7.47 mmole) and 4-methoxy phenylacetonitrile (1.00 g, 6.79 mmole) in dry THF (15 mL) was slowly added to 20 ml of 2.0 M of LDA at −10° C. The mixture was gradually allowed to warm to room temperature and left to stir overnight. The reaction was quenched with water and most of the THF was removed via vacuum. The crude aminoindenone was then filtered, dried and recrystallized from isopropanol to give a red orange solid (65% yield, m.p. 213° C.); MS m/e 281 (M+)+.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:6]([C:7]([O:9]C)=O)=[CH:5][CH:4]=1.[CH3:13][O:14][C:15]1[CH:20]=[CH:19][C:18]([CH2:21][C:22]#[N:23])=[CH:17][CH:16]=1.[Li+].CC([N-]C(C)C)C>C1COCC1>[NH2:23][C:22]1[C:5]2[C:6](=[CH:11][CH:12]=[C:3]([O:2][CH3:1])[CH:4]=2)[C:7](=[O:9])[C:21]=1[C:18]1[CH:19]=[CH:20][C:15]([O:14][CH3:13])=[CH:16][CH:17]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.47 g
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Type
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reactant
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Smiles
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COC1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)CC#N
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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left
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with water and most of the THF
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CUSTOM
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Type
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CUSTOM
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Details
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was removed via vacuum
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FILTRATION
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Type
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FILTRATION
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Details
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The crude aminoindenone was then filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from isopropanol
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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NC1=C(C(C2=CC=C(C=C12)OC)=O)C1=CC=C(C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
